Welcome to BenchChem Online Store!
中文
List
Bench Chemicals
molecular formula C13H15BrN2O B8772222 5-(Bromomethyl)-1-(2-tetrahydropyranyl)indazole CAS No. 192369-91-8

5-(Bromomethyl)-1-(2-tetrahydropyranyl)indazole

Cat. No. B8772222
CAS RN: 192369-91-8
M. Wt: 295.17 g/mol
InChI Key: RLSOAWOMLBAFTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06541467B1

Procedure details

A yellow suspension of 5-(bromomethyl)-1H-indazole hydrogen bromide (compound 92, 3.0 g, 14 mmol) and 3,4-dihydro-2H-pyran (Aldrich, 2.4 g, 29 mmol) in THF (100 mL) was heated at reflux temperature for 2 hours. After cooling down to room temperature, the reaction mixture was stirred at room temperature for 12 hours under nitrogen. The reaction mixture was diluted with methylene chloride (250 mL), washed with saturated aqueous NaHCO3, water and brine. After drying (MgSO4), the solvent was removed under vacuum to give a yellow oil. Flash chromatography yielded the title compound (93, 3.34 g, 80%). TLC Rf 0.58 (70:30 hexane-ethyl acetate); MS (electrospray) 295, 297 (M+1); 1H N MR (CDCl3) δ1.57-1.84 (m, 3H), 2.16 (m, 2H), 2.55 (m, 1H), 3.75 (m, 1H), 4.01 (m, 1H), 4.65 (s, 2H), 5.71 (d, 1H, J=9.2 Hz), 7.44 (d, 1H, J=8.8 Hz), 7.59 (d, 1H, J=8.8 Hz), 7.73 (s, 1H), 8.00 (s, 1H).
Name
5-(bromomethyl)-1H-indazole hydrogen bromide
Quantity
3 g
Type
reactant
Reaction Step One
Name
compound 92
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,4-dihydro-2H-pyran
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
methylene chloride
Quantity
250 mL
Type
solvent
Reaction Step Two
Name
title compound
Yield
80%

Identifiers

REACTION_CXSMILES
Br.[Br:2][CH2:3][C:4]1[CH:5]=[C:6]2[C:10](=[CH:11][CH:12]=1)[NH:9][N:8]=[CH:7]2.[O:13]1[CH:18]=[CH:17][CH2:16][CH2:15][CH2:14]1>C1COCC1.C(Cl)Cl>[Br:2][CH2:3][C:4]1[CH:5]=[C:6]2[C:10](=[CH:11][CH:12]=1)[N:9]([CH:14]1[CH2:15][CH2:16][CH2:17][CH2:18][O:13]1)[N:8]=[CH:7]2 |f:0.1|

Inputs

Step One
Name
5-(bromomethyl)-1H-indazole hydrogen bromide
Quantity
3 g
Type
reactant
Smiles
Br.BrCC=1C=C2C=NNC2=CC1
Name
compound 92
Quantity
0 (± 1) mol
Type
reactant
Smiles
Br.BrCC=1C=C2C=NNC2=CC1
Name
3,4-dihydro-2H-pyran
Quantity
2.4 g
Type
reactant
Smiles
O1CCCC=C1
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
methylene chloride
Quantity
250 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at room temperature for 12 hours under nitrogen
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux temperature for 2 hours
Duration
2 h
WASH
Type
WASH
Details
washed with saturated aqueous NaHCO3, water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
After drying (MgSO4)
CUSTOM
Type
CUSTOM
Details
the solvent was removed under vacuum
CUSTOM
Type
CUSTOM
Details
to give a yellow oil

Outcomes

Product
Details
Reaction Time
 12 h
Name
title compound
Type
product
Smiles
BrCC=1C=C2C=NN(C2=CC1)C1OCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 3.34 g
YIELD: PERCENTYIELD 80%
YIELD: CALCULATEDPERCENTYIELD 80.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.